2-(2-ethyl-1-oxoisoquinolin-5-yl)oxy-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-ethyl-1-oxoisoquinolin-5-yl)oxy-N-(2-methylphenyl)acetamide, also known as EMA401, is a novel drug candidate that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to treat with existing medications. EMA401 is a non-opioid drug that has shown promising results in preclinical studies and is currently undergoing clinical trials.
Scientific Research Applications
Synthesis and Biological Evaluation
Design and Synthesis for Therapeutic Applications : Similar compounds have been synthesized and investigated for their analgesic, anti-inflammatory, and antimicrobial activities. For instance, quinazolinone derivatives demonstrate significant analgesic and anti-inflammatory properties, suggesting potential therapeutic applications in pain and inflammatory conditions (Alagarsamy et al., 2015). Another study focused on the synthesis of quinazolinone-based derivatives, highlighting their inhibitory activity against VEGFR-2 and EGFR tyrosine kinases, indicating potential use in cancer therapy (Riadi et al., 2021).
Antimicrobial and Antifungal Agents
Development of Antimicrobial Agents : Research on 1,3,4-oxadiazole compounds, which share a core structural similarity with the compound , showed antimicrobial and hemolytic activities. These compounds were effective against a range of microbial species, suggesting their potential as antimicrobial agents (Gul et al., 2017).
Anticancer Research
Investigations into Anticancer Properties : The synthesis of α-aminophosphonate derivatives containing a 2-oxoquinoline structure and their evaluation against various cancer cell lines revealed that some compounds exhibited moderate to high antitumor activities. This indicates the potential for developing new anticancer agents based on similar chemical frameworks (Fang et al., 2016).
Structural and Chemical Analysis
Chemical Structure and Reactivity Studies : The chemical structure and reactivity of similar compounds have been analyzed, providing a foundation for understanding the molecular interactions and properties of these molecules. For instance, studies on the crystal structure and Hirshfeld surface analysis offer insights into the molecular geometry and potential intermolecular interactions (Baba et al., 2019).
properties
IUPAC Name |
2-(2-ethyl-1-oxoisoquinolin-5-yl)oxy-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c1-3-22-12-11-15-16(20(22)24)8-6-10-18(15)25-13-19(23)21-17-9-5-4-7-14(17)2/h4-12H,3,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVKGWHMWRJPCLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.